Cas no 851950-20-4 (ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-20-4
• MF: C₂₂H₁₆ClN₃O₄S
• MW: 453.898142814636
• CID: 6551519
• Update Time: 2025-07-21

ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-(benzoylamino)-3-(4-chlorophenyl)-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C22H16ClN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-6-4-3-5-7-13)17(16)21(28)26(25-18)15-10-8-14(23)9-11-15/h3-12H,2H2,1H3,(H,24,27)
• InChI Key： IJGIHSXITHUSPN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC=C3)SC=C12

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.68±0.20(Predicted)

Additional information on ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 5-Benzamido-3-(4-Chlorophenyl)-4-Oxo-3H,4H-Thieno[3,4-D]Pyridazine-1-Carboxylate (CAS No. 851950-20-4)

The compound ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-20-4) is a highly specialized heterocyclic molecule with a unique structural framework. Its intricate design combines a thieno[3,4-d]pyridazine core with benzamido and 4-chlorophenyl substituents, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the ethyl carboxylate group further enhances its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 851950-20-4 has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its thienopyridazine backbone, which is known for its bioactivity and stability. This compound's 4-chlorophenyl moiety also contributes to its lipophilicity, a critical factor in pharmacokinetics. As such, it has been explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy development.

The synthesis of ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Key steps include cyclization, amidation, and esterification, which require precise control of reaction conditions to achieve high yields. Advanced techniques like HPLC purification and NMR characterization are essential for ensuring the compound's purity, a topic frequently searched by synthetic chemists.

From an industrial perspective, CAS 851950-20-4 is valued for its potential as a building block in the production of more complex molecules. Its benzamido group, for instance, can serve as a handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability has sparked interest in high-throughput screening programs, where such compounds are tested for novel biological activities.

Environmental and regulatory considerations are also part of the discourse surrounding 851950-20-4. While not classified as hazardous, its chlorophenyl component necessitates careful handling to minimize ecological impact. This aligns with the growing emphasis on green chemistry principles, a hot topic in both academic and industrial circles. Researchers are increasingly seeking solvent-free or catalytic methods to synthesize similar compounds sustainably.

In summary, ethyl 5-benzamido-3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in modern research, particularly in fields like medicinal chemistry and materials science. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation therapeutics and functional materials.